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Compound of Interest

Compound Name: 1-(Methylsulfanyl)but-2-yne

Cat. No.: B046321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of 1-(Methylsulfanyl)but-2-yne (CAS No. 118891-26-2). The following procedures

and data are designed to ensure the safe handling, storage, and disposal of this compound,

minimizing risks and establishing clear operational plans.

Personal Protective Equipment (PPE)
Due to the lack of specific quantitative safety data for 1-(Methylsulfanyl)but-2-yne, the

following PPE recommendations are based on the known hazards of its functional groups:

thioethers and alkynes, and its likely flammable nature. Thioethers can be malodorous and may

have toxicological properties that are not fully characterized. Alkynes can be flammable and, in

some cases, reactive.

Quantitative Data Summary for Recommended PPE
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PPE Component Specification
Rationale & Further
Guidance

Hand Protection
Nitrile or Neoprene gloves

(minimum 5 mil thickness)

Provides good resistance to a

range of organic chemicals.

For prolonged or immersive

contact, consider heavier-duty

gloves and always check

manufacturer's compatibility

charts. Breakthrough times will

vary based on glove material,

thickness, and concentration of

the chemical. Change gloves

immediately if contaminated.

Eye Protection
Tightly-fitting safety goggles or

a full-face shield

Protects against splashes and

potential vapors. A face shield

is recommended when

handling larger quantities or

when there is a significant

splash hazard.

Respiratory Protection

Air-purifying respirator with

organic vapor (OV) cartridges

(e.g., Type A)

Recommended when working

outside of a certified chemical

fume hood or in poorly

ventilated areas. The specific

cartridge type should be

selected based on a risk

assessment. For unknown

concentrations or in

emergency situations, a self-

contained breathing apparatus

(SCBA) is necessary.[1]

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes

A flame-retardant lab coat is

essential due to the

flammability of the compound.

Ensure shoes are made of a

non-porous material.
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Experimental Protocols: Handling and Storage
2.1. Handling Procedure

Ventilation: All handling of 1-(Methylsulfanyl)but-2-yne should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1]

Ignition Sources: This compound is expected to be flammable. Eliminate all potential ignition

sources, including open flames, hot plates, and non-intrinsically safe electrical equipment.

Use non-sparking tools for all transfers.

Air-Sensitive Handling: Depending on the reactivity of the compound, handling under an inert

atmosphere (e.g., using a Schlenk line or in a glove box) may be necessary to prevent

oxidation or other reactions with air and moisture.

Transfers: For transfers, use syringes or cannulas that have been dried in an oven and

purged with an inert gas.

Personal Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

2.2. Storage Plan

Container: Store in a tightly sealed, properly labeled container. The label should include the

chemical name, CAS number, and relevant hazard pictograms.

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere to

maintain purity and prevent degradation.

Disposal Plan
3.1. Waste Collection
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Liquid Waste: Collect all waste containing 1-(Methylsulfanyl)but-2-yne in a dedicated,

properly labeled, and sealed hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,

should be collected in a separate, labeled hazardous waste container.

3.2. Decontamination and Disposal

Glassware Decontamination: Glassware that has been in contact with the compound should

be rinsed with a suitable organic solvent (e.g., acetone) in a fume hood. The rinsate must be

collected as hazardous waste. For thioether residues, a subsequent rinse with a dilute

bleach solution can help to oxidize and deodorize the glassware.

Spill Cleanup: In case of a spill, evacuate the area and remove all ignition sources. Absorb

the spill with an inert material (e.g., vermiculite or sand). Collect the absorbed material into a

sealed container for hazardous waste disposal. Ensure adequate respiratory protection

during cleanup.

Final Disposal: All waste must be disposed of through the institution's hazardous waste

management program. Do not dispose of this chemical down the drain or in regular trash.

Logical Workflow for PPE Selection
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PPE Selection Workflow for 1-(Methylsulfanyl)but-2-yne

Start: Assess Task

Working in a certified
chemical fume hood?

Handling small quantities
(<10 mL)?

Yes
Add:

- Air-Purifying Respirator
(Organic Vapor Cartridge)

No

Significant splash risk?

Yes

Minimum PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles
- Flame-Retardant Lab Coat

No

No Add:
- Full-Face Shield

Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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